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Compound of Interest

Compound Name: TVB-3664

Cat. No.: B10824504 Get Quote

For Immediate Implementation by Researchers, Scientists, and Drug Development

Professionals

This document provides crucial safety and logistical information for the handling of TVB-3664,

a potent and selective fatty acid synthase (FASN) inhibitor. Adherence to these procedures is

essential to ensure personnel safety and maintain the integrity of your research.

Personal Protective Equipment (PPE): Your First
Line of Defense
Given the cytotoxic potential of TVB-3664, a robust PPE protocol is mandatory. All handling of

this compound, in both solid and solution form, must be conducted within a certified chemical

fume hood or a biological safety cabinet.

Minimum PPE Requirements:

Gloves: Double gloving with nitrile gloves is required. Change gloves immediately if

contaminated.

Eye Protection: Chemical safety goggles are mandatory to protect against splashes.

Lab Coat: A fully buttoned lab coat must be worn.
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Respiratory Protection: For procedures that may generate aerosols or if handling outside of a

ventilated enclosure, a NIOSH-approved respirator is necessary.

Operational Plan: From Receipt to Use
A systematic approach to handling TVB-3664 minimizes risk and ensures the compound's

stability.

Step-by-Step Handling Protocol:

Receiving and Storage:

Upon receipt, inspect the container for any damage.

Log the compound in your chemical inventory.

Store in a cool, dry, and dark place as specified by the supplier.

Preparation of Stock Solutions:

All weighing and preparation of stock solutions must be performed in a chemical fume

hood.

Use a dedicated set of spatulas and weighing papers.

TVB-3664 is soluble in DMSO.[1] Prepare stock solutions at a concentration appropriate

for your experiments.

Experimental Use:

When diluting stock solutions, work within the fume hood.

Clearly label all tubes and vials containing TVB-3664.

Avoid skin contact and inhalation.

Emergency Procedures: Be Prepared
Accidents can happen. Immediate and appropriate action is critical.
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Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

Remove contaminated clothing.

Eye Contact: Flush eyes with water for at least 15 minutes, holding the eyelids open. Seek

immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical

attention.

Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Cover the spill with an absorbent material.

Carefully collect the absorbed material into a sealed container for hazardous waste

disposal.

Clean the spill area with a suitable decontaminating solution.

Disposal Plan: Responsible Waste Management
All materials contaminated with TVB-3664 are considered hazardous waste.

Solid Waste: Contaminated gloves, weighing papers, and other solid materials should be

placed in a clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated media should be collected in a designated

hazardous waste container.

Disposal: All hazardous waste must be disposed of through your institution's Environmental

Health and Safety (EHS) office. Do not pour any TVB-3664 solutions down the drain.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information for TVB-3664.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b10824504?utm_src=pdf-body
https://www.benchchem.com/product/b10824504?utm_src=pdf-body
https://www.benchchem.com/product/b10824504?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source(s)

Storage (Solid)
-20°C for up to 3 years; 4°C for

up to 2 years
[2]

Storage (In Solvent)
-80°C for up to 6 months;

-20°C for up to 1 month
[2]

Solubility in DMSO ≥ 94 mg/mL [1]

Experimental Protocol Reference
For detailed in-vitro and in-vivo experimental setups, researchers can refer to established

protocols. For example, studies on various cancer cell lines have utilized TVB-3664 at

concentrations up to 1 µM for 7 days.[2] In animal models, oral gavage has been used for

administration.[2]

Visualizing the Workflow
To further clarify the handling and disposal process, the following diagram outlines the key

steps.
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Caption: Workflow for safe handling and disposal of TVB-3664.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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